Numerous epidemiological and toxicological studies have demonstrated the important role of secondary organic aerosol (SOA) in PM2.5-related adverse health effects. Primary organic aerosol, volatile organic compounds (VOCs), and intermediate volatile organic compounds (IVOCs) can react with multiple atmospheric oxidants (e.g., NOx and free radicals) and generate SOA. The chemical composition of SOA varies with precursor identity and aging conditions; however, knowledge regarding their transformation process and mechanisms and associated toxicity remains to be explored. Herein, this review systematically summarizes the chemical and toxicological transformations of different types of organic aerosols, i.e., fresh aerosols from different sources and representative precursors with different structures. Atmospheric aging generally enhances the toxicity of organic aerosol. Specifically, aged aerosols from biomass combustion and traffic emissions are more toxic than those from coal combustion, cooking, and biogenic sources, which might be attributable to their different precursor compositions. For certain precursors, aromatic compound-derived SOA always has the highest oxidative stress and toxicity, followed by unsaturated alkene and saturated alkane-derived SOA, which might be related with their different oxidation products. Furthermore, we describe the current research progress on the effects of major redox reactants involved in the aging process. The toxicity of SOA is complexly affected by the species and contents of atmospheric redox reactants, including 3C*(organic triplet oxidation state), NOx, and transition metal ions. This work is expected to provide a promising perspective for a better understanding of the toxicity profile of SOA and regulation of hazardous SOA pollution.

Purpose of ReviewThis review article focuses to fulfill the gaps in the available literature on cancer incidence, antineoplastic drug consumption, environmental persistence, and toxicity assessment and provides a better understanding of the evaluation of the risk and difficulties resulting from the emergence of anticancer medications.Recent FindingsLarge amounts of antineoplastic drugs present in water bodies have adverse effects on the environment and human health. As the number of cancer patients continues to grow exponentially, the prevalence of antineoplastic chemicals in aquatic environments is steadily increasing worldwide. The oncology wards at hospitals, pharmaceutical firms, and municipal garbage (from outpatients) are the biggest contributors to the presence of antineoplastic drugs in aquatic environments. When released into the environment, the unmetabolized fraction/derivatives and free radicals of these medicines are more toxic.SummaryIt is evident from the review that the ecotoxicity, mutagenicity, and cytotoxicity are a result of the persistence of antineoplastic drug residual in water bodies. Thus, the presence of such substances in water bodies is detrimental to the health of both aquatic species and humans. The fate of antineoplastic drugs in the environment will also cause an adverse effect on agricultural crops and the soil microflora if the treated wastewater would be used for irrigation purposes.

Purpose of ReviewThe purpose of this review is to summarize the current interactions between functional materials and microalgae, bacteria, and algal-bacterial symbioses in the environment, to analyze the mechanism of interaction between materials and the three, and to explore the development potential of functional materials in the application of algal-bacterial symbioses for better pollutant removal.Recent FindingsAlgal-bacterial symbioses were a more promising means of wastewater treatment, but the efficiency of the treatment needed to be enhanced. Pollutant removal relies mainly on oxidative decomposition nutrient uptake by algal-bacterial symbioses. Some functional materials enhanced the biomass of microalgae by supplementing them with trace elements for growth, regulating their photosynthesis (material conversion spectrum, light capture, and carbon sequestration), stimulating their metabolism, enhancing pigment accumulation, and lipid accumulation, thus indirectly removing pollutants. In addition, the hybrids formed by bacteria and light-absorbing materials were used in the algal-bacterial symbioses via performing artificial photosynthesis for indirect pollutant removal. Thus, the combination of materials with microalgae and bacteria has broader application prospects.SummaryThe introduction of functional materials increased the efficiency of algal-bacterial symbioses in treating pollutants, which was mainly facilitated by increasing microalgal biomass to convert pollutants to algal-bacterial symbioses. This paper reviewed the research process of algal-bacterial symbioses for pollutants treatment and investigated the reaction mechanism of materials with microalgae, bacteria, and algal-bacterial symbioses, respectively. Overall, this review focuses on the development trend of functional materials in algal-bacterial symbioses and provides a reference for their application in algal-bacterial symbiotic system for wastewater treatment.

Purpose of ReviewHeavy and toxic metals are becoming more prevalent in the water sources of the globe, which has detrimental repercussions for both human health and the health of ecosystems. The summary of recent findings on treatment possibilities of toxic metal species by nanomaterials should facilitate the development of more advanced techniques of their removal.Recent FindingsThe high concentrations of chromium, mercury, and arsenic identified in wastewater cause a hazard to human health. There is a wide variety of nanoadsorbents and nanophotocatalysts used for heavy/hazardous metal removal. Recent research has resulted in the production of advanced nanostructures that exhibit extraordinary heavy/hazardous metal adsorption effectiveness and photocatalytic diminution of metal ions. These nanostructures have physically and chemically tunable features.SummaryIn this review article, the use of carbon-based nanomaterials, polymer-based nanomaterials, and semiconductor-based nanomaterials are extensively discussed to remove mercury, chromium, and arsenic ions from wastewater by the adsorption process. Advanced nanomaterials involved in photocatalytic reduction are also comprehensively discussed.

The textile, paper and pulp, distillery, and pharmaceutical industries are only a few of the many sectors that contribute significantly to the contamination of water bodies and their unsuitability for human use. Pharmaceuticals, which are credited with saving millions of lives in recent decades, have emerged as a new category of environmental hazard. Their prolonged presence in the environment has a number of negative effects, including gene toxicity, hormone interference, antibiotic resistance, the imposition of sex organs, and many others. To ensure that everyone in the world can access to uncontaminated and safe drinking water, it is important to treat pharmaceutical laden wastewater before discharge in fresh water body. Nanotechnology is getting significant attention due to enormous properties such as the high surface area to volume ratio, new optical properties, and desired shape. Nanomaterials might be a strong option for purifying water of a variety of environmental pollutants. This review also touches on several environmental aspects of pharmaceuticals, including (i) the current status of pharmaceuticals production and their use pattern, (ii) sources, occurrence, and transport behaviour of pharmaceuticals, (iii) analysis techniques and potential toxicity of pharmaceuticals and (iv) various conventional and advanced nanotechnology for water remediation. The present review is predominately designed to highlight the progress and major update in advantaged nanotechnology for remediation of pharmaceutical contaminated wastewater. The literature study (2015–2022) critically illustrated the recent pharmaceutical contaminations concerns and remediation efforts emphasizing nanotechnology like nanoadsorption, AOPs, nano-catalyst, electrochemical degradation and nanomembrane/nanofiltration technology.

Exposure to heavy metals in indoor dust may affect human health and has gained increasing attention in recent years. However, the occurrence, sources, and health risks of heavy metals in indoor dust in China are still poorly understood, thus leading to certain knowledge gaps. This review systematically discussed the pollution characteristics and the associated health risks of heavy metals in indoor dust in China. Results show that the heavy metals in indoor dust in China are more serious than that in other countries with concentration distribution patterns of Zn > Mn > Pb > Cu > As > Cr > Ni > V > Co ≈ Cd > Hg. Mining and smelting activities, electronic waste recovery, and industrial production can increase heavy metal concentrations in indoor dust in sampling cities. Due to the variation of sources, significant spatial differences are observed among different regions and between rural and urban homes. Results from source apportionment show that mining activity and traffic are the dominant sources of indoor heavy metals. In comparison with adults, children have higher non-carcinogenic and carcinogenic risks due to more frequent ingestion of indoor heavy metals. Residents in South China are suffering from high carcinogenic risks due to high As occurrence levels. Children in South, East, and Southwest China are suffering from non-carcinogenic risks due to Pb exposure. To our theme, more studies, especially in rural homes, involved with more kinds of microenvironments are welcomed in the future. Meanwhile, in the premise of setting a standard guideline for a consistent target heavy metal, activity patterns should be considered when estimating the health risk. Results from this study are expected to provide crucial information for policymakers and researchers to alleviate indoor heavy metal pollution.Graphical Abstract

Purpose of ReviewAnnually, huge amounts of microplastics (MPs) are added to farmlands through sewage sludge (SS)/biosolid applications as a fertilizer. Most research emphasizes the enormity of the problem and demonstrates the fate, impacts, and toxicity of MPs during SS treatment processes and land applications. None has addressed the management strategies. To address the gaps, the current review evaluates the performance analysis of conventional and advanced sludge treatment methods in eliminating MPs from sludge.Recent FindingsThe review uncovers that the occurrence and characteristics of MPs in SS are highly governed by factors such as population density, speed and level of urbanization, citizens’ daily habits, and treatment units in wastewater treatment plants (WWTPs). Furthermore, conventional sludge treatment processes are ineffective in eliminating MPs from SS and are accountable for the increased small-sized MPs or micro(nano)plastics (MNPs) along with altered surface morphology facilitating more co-contaminant adsorption. Simultaneously, MPs can influence the operation of these treatment processes depending on their size, type, shape, and concentration. The review reveals that research to develop advanced technology to remove MPs efficiently from SS is still at a nascent stage.SummaryThis review provides a comprehensive analysis of MPs in the SS, by corroborating state-of-the-knowledge, on different aspects, including the global occurrence of MPs in WWTP sludge, impacts of different conventional sludge treatment processes on MPs and vice versa, and efficiency of advanced sludge treatment and upcycling technologies to eliminate MPs, which will facilitate the development of mitigation measures from the systematic and holistic level.Graphical Abstract

Purpose of ReviewOrganic solid wastes (OSWs) have great potential for resourceful applications. However, individual treatment technologies are difficult to effectively recover their resources. This review aims to describe the development of solid-state anaerobic digestion (SS-AD), digestate aerobic composting, and their hybrid technology (SSADAC) for OSWs treatment to maximize resource recovery from OSWs.Recent FindingsSSADAC exhibits high potential for OSW treatment in energy and nutrient recovery. As individual treatment technologies, SS-AD and digestate composting recover energy and nutrients in terms of methane and compost, respectively. However, some deficiencies of these individual treatment technologies are hard to be ignored, such as energy loss and liquid digestate/leaching discharge. SSADAC can alleviate these issues with fully synergizing the characteristics of two treatment units for multi-target products. Thus, recent studies have proposed that the regulation of digestion duration can improve SSADAC performance, and other potential methods can also improve the value of SSADAC, such as raw material regulation and exogenous additives, to achieve zero waste discharge and maximum resource recovery.SummaryThis review presents the applications of SS-AD and digestate composting for OSW treatment and illustrates the development and potential improvements of SSADAC as an integrated process. Key issues and their potential counter-measurements were displayed to provide the further development of SSADAC.

Socio-economic and environmental factors have led scientific community to find alternative approaches for management of agro-industrial wastes. An integrated approach, i.e., clean biotechnology, could be used for the conversion of agro-industrial wastes into industrial important and less toxic end products. Bacterial cellulose (BC) is an incredibly multifaceted biomaterial with desirable attributes including biodegradability, biocompatibility, great tensile strength, cellulose purity, and porosity. An economical BC production is difficult to owing to the cost of expensive synthetic media. By utilizing processed agro-industrial wastes as media substrate, a sustainable large-scale BC production can be achieved along with an effective waste management strategy. Various types of industrial wastes including crop residues, food industry by-products, distillery effluents, and kitchen wastes are used to produce BC. This review is centered on various aspects of cost-effective BC production using industrial wastes and a wide range of probable substrates with alternative methods for enhanced BC production. Novel applications involving BC in the field of environment, wound healing, drug delivery, dental treatment, etc., with an emphasis on new economic opportunities are also discussed. Overall, this study suggests that integrating different methods and techno-economic analysis would be advantageous to researchers in finding way for sustainable production of BC with reduced environmental pollution for diverse applications.

Purpose of ReviewHome composting is an effective way to treat household waste, but global uptake remains low because of insufficient recognition and technical limits. This review aims to promote the understanding, popularization, and application of home composting by summarizing the facilities, process performance, and product quality, and to sum up the crucial technical limits and potential solve methods.Recent FindingsHome composting studies are carried out in 20–1200 L composters for 3–12 months with kitchen and garden feedstocks. During the process, emission amounts of methane (CH4), nitrous oxide (N2O), and ammonia (NH3) are 0.002–2185 kg/Mg FW, 0.004–454 kg/Mg FW, and 0.025–972 kg/Mg FW, respectively. The thermophilic stage in home composting is insufficient for harmless requirement, while the home composting products could meet the standards for the use of organic fertilizer when the basic physical and chemical indicators, biological indicators, spectral indicators, and other indices are carried out in lab. Home composting products are non-toxic to plants and can promote plant growth. The crucial technical limits are caused by slow degradation of organic matter (OM), emission of greenhouse gases (GHGs) and a lack of maturity evaluation standard and directive for subsequent product utilization.SummarySuitable technology and evaluation standard could reduce gas emissions and improve maturity of home composting, which would provide an additional method for existing municipal waste management, therefore reducing the transportation and collection cost of household waste, and realizing the reduction, harmless, and resource recovery.